2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)propanamide

• IUPAC Name: N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)propanamide
• InChI: InChI=1S/C22H21N7O3/c1-16(29-21(31)11-9-19(26-29)27-14-5-12-24-27)22(32)23-13-15-28-20(30)10-8-18(25-28)17-6-3-2-4-7-17/h2-12,14,16H,13,15H2,1H3,(H,23,32)
• InChI Key: BOWHTGDOFMOXAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1C(=O)C=CC(=N1)C2=CC=CC=C2)N3C(=O)C=CC(=N3)N4C=CC=N4
• Molecular Formula: C22H21N7O3
• Molecular Weight: 431.4 g/mol
• CAS No.: 1334375-68-6

Description

The compound 2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)propanamide is a bifunctional pyridazinone derivative featuring two distinct pyridazinone moieties linked via a propanamide bridge. One pyridazinone ring is substituted with a 1H-pyrazol-1-yl group at the 3-position, while the other bears a phenyl substituent at the same position.

Biological Activity

The compound 2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)propanamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, efficacy against various diseases, and relevant research findings.

Structural Overview

This compound features a pyridazine ring , a pyrazole moiety , and an amide functional group , which are critical for its biological interactions. The molecular formula is $C_{19}H_{20}N_{6}O_{3}$, indicating a substantial molecular weight that could influence its pharmacokinetic properties.

Anticancer Properties

Research indicates that compounds structurally similar to this one exhibit significant anticancer activity. For instance, derivatives of pyrazole and pyridazine have shown effectiveness against various cancer cell lines, including:

Compound Name	Cell Line Tested	IC50 (µM)
Compound A	MCF7	3.79
Compound B	SF-268	12.50
Compound C	NCI-H460	42.30

These studies suggest that the compound may inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest .

Anti-inflammatory Activity

The compound's structure suggests potential anti-inflammatory properties. Pyrazole derivatives have been documented to inhibit inflammatory pathways, possibly by interacting with cyclooxygenase enzymes or other signaling molecules involved in inflammation. Preliminary studies indicate that this compound may modulate inflammatory responses, making it a candidate for further investigation in inflammatory diseases.

The proposed mechanism of action for this compound involves its interaction with specific biological targets, particularly proteins associated with cancer and inflammation. Molecular docking studies suggest that it may bind to kinases or receptors involved in tumor progression and inflammatory signaling pathways .

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds:

• Study on Pyrazole Derivatives : A review highlighted the anticancer potential of several pyrazole derivatives, noting their ability to inhibit Aurora-A kinase with IC50 values as low as 0.067 µM .
• In Vitro Studies : In vitro assays demonstrated that related compounds exhibited significant cytotoxicity against Hep-2 and P815 cancer cell lines with IC50 values ranging from 3.25 mg/mL to 17.82 mg/mL, indicating strong potential for therapeutic development .
• Molecular Modeling Studies : Research involving molecular modeling has provided insights into the binding affinities of these compounds to their targets, suggesting that structural modifications could enhance their efficacy against specific diseases .

Scientific Research Applications

Structural Characteristics

This compound features a pyridazine core with substitutions that include:

• A pyrazole moiety at the 3-position.
• An ethyl group linked to another pyridazine derivative at the N-position.

The presence of multiple heteroatoms and functional groups suggests that this compound may interact with various biological targets, making it a candidate for drug development.

Biological Activities

Research indicates that compounds with similar structural features exhibit a range of biological activities:

Anticancer Activity

Several studies have reported the anticancer potential of pyridazine derivatives. For instance, compounds similar to 2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl) have been shown to inhibit cyclin-dependent kinases, crucial for cell cycle regulation, indicating their potential as anticancer agents .

Antimicrobial Properties

The compound has demonstrated significant antimicrobial activity against various pathogens. Its structure allows it to interact with bacterial enzymes and disrupt cellular processes, making it a candidate for antibiotic development .

Anti-inflammatory Effects

Research has highlighted the anti-inflammatory properties of related compounds. They have been tested in various in vitro and in vivo models, showing efficacy comparable to established anti-inflammatory drugs .

Antihypertensive Activity

Some derivatives have been evaluated for their antihypertensive effects, showing promise in lowering blood pressure through mechanisms involving vasodilation and inhibition of vascular smooth muscle contraction .

Case Study 1: Anticancer Activity

A study conducted by Ahmad et al. synthesized several pyridazinone derivatives and tested them against breast cancer cell lines. The results indicated that certain derivatives exhibited significant antiproliferative activity, suggesting their potential use in cancer therapy .

Case Study 2: Anti-inflammatory Evaluation

In another study, researchers synthesized isoxazolo[4,5-d]pyridazin derivatives and evaluated their anti-inflammatory activity using COX inhibition assays. The most potent compounds showed comparable effects to traditional anti-inflammatory medications .

Comparison with Similar Compounds

Structural Analog: 2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(pyridin-3-ylmethyl)acetamide

Key Differences :

• Core Structure: The analog retains a single pyridazinone ring substituted with a phenyl group at the 3-position, compared to the dual pyridazinone system in the target compound.
• Substituents : The analog lacks the 1H-pyrazol-1-yl substituent, which in the target compound may introduce additional hydrogen-bonding or π-stacking interactions.

Table 1: Structural Comparison

Feature	Target Compound	2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(pyridin-3-ylmethyl)acetamide
Pyridazinone Moieties	Dual (3-(1H-pyrazol-1-yl) and 3-phenyl)	Single (3-phenyl)
Side Chain	Propanamide	Acetamide
Key Substituents	1H-pyrazol-1-yl, phenyl	Phenyl, pyridin-3-ylmethyl
Potential Bioactivity	Hypothesized dual-target engagement	Unreported in evidence

Structural Analog: N-Phenyl-6-(1H-pyrazol-1-yl)pyridazin-3-amine

Key Differences :

• Core Structure: This compound features a pyridazine ring substituted with both phenyl and pyrazolyl groups but lacks the pyridazinone oxygen (6-oxo group) present in the target compound .
• Functional Groups: The absence of the amide bridge and pyridazinone moieties limits direct structural overlap, though the pyrazolyl and phenyl groups suggest shared pharmacophoric elements.

Implications :

• The 6-oxo group in pyridazinones is critical for hydrogen-bonding interactions in enzyme inhibition (e.g., phosphodiesterase or kinase targets). Its absence in N-phenyl-6-(1H-pyrazol-1-yl)pyridazin-3-amine may reduce such activity .
• The propanamide linker in the target compound could improve membrane permeability compared to the simpler amine linkage in this analog.

Table 2: Functional Group Impact

Compound	6-Oxo Group	Amide Linker	Bioactive Substituents
Target Compound	Yes	Yes	Pyrazolyl, phenyl
N-Phenyl-6-(1H-pyrazol-1-yl)pyridazin-3-amine	No	No	Pyrazolyl, phenyl

SAR Considerations :

• Pyridazinone vs.
• Substituent Effects : Pyrazolyl groups may confer metabolic stability compared to phenyl groups, as seen in kinase inhibitors .